Cas no 15029-47-7 (2-Cyano-n-(3-ethoxy-propyl)-acetamide)

• Product Name: 2-Cyano-n-(3-ethoxy-propyl)-acetamide
• CAS No: 15029-47-7
• MF: C₈H₁₄N₂O₂
• MW: 170.208961963654
• MDL: MFCD02725442
• CID: 219290
• PubChem ID: 2377097
• Update Time: 2025-05-24

2-Cyano-n-(3-ethoxy-propyl)-acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide,2-cyano-N-(3-ethoxypropyl)-
• 2-Cyano-N-(3-ethoxypropyl)acetamide
• 2-Cyano-N-(3-ethoxy-propyl)-acetamide
• N-(3-Ethoxy-propyl)-cyanacetamid
• 2-cyano-N-(3-ethoxypropyl)ethanamide
• MFCD02725442
• LS-09776
• AKOS000115296
• Z56822403
• Acetamide, 2-cyano-N-(3-ethoxypropyl)-
• J-509215
• CS-0447135
• EN300-01303
• CHEMBL4525639
• DTXSID40368313
• 15029-47-7
• Bis(Ethylcyclopentadienyl)hafniumdichloride
• STL470607
• ALBB-028159
• G41191
• 2-Cyano-n-(3-ethoxy-propyl)-acetamide

• MDL： MFCD02725442
• Inchi： 1S/C8H14N2O2/c1-2-12-7-3-6-10-8(11)4-5-9/h2-4,6-7H2,1H3,(H,10,11)
• InChI Key： CYXWZTKRUQZGBI-UHFFFAOYSA-N
• SMILES： O(CC)CCCNC(CC#N)=O

Computed Properties

• Exact Mass: 170.10600
• Monoisotopic Mass: 170.105528
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.1
• XLogP3: 0

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 366.9±27.0 °C at 760 mmHg
• Flash Point: 175.7±23.7 °C
• Refractive Index: 1.446
• PSA: 62.12000
• LogP: 0.83378
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-Cyano-n-(3-ethoxy-propyl)-acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Cyano-n-(3-ethoxy-propyl)-acetamide

Recent Advances in the Study of 2-Cyano-N-(3-ethoxy-propyl)-acetamide (CAS: 15029-47-7) in Chemical Biology and Pharmaceutical Research

The compound 2-Cyano-N-(3-ethoxy-propyl)-acetamide (CAS: 15029-47-7) has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This molecule, characterized by its cyano and ethoxy-propyl functional groups, has been explored for its unique chemical properties and biological activities. Recent studies have focused on its synthesis, mechanistic pathways, and therapeutic potential, making it a promising candidate for further investigation.

One of the key areas of research has been the synthesis and optimization of 2-Cyano-N-(3-ethoxy-propyl)-acetamide. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a multi-step reaction sequence, starting from readily available precursors, and optimized reaction conditions to achieve a 78% overall yield. This advancement is critical for facilitating further pharmacological studies and potential industrial applications.

In terms of biological activity, recent in vitro studies have demonstrated that 2-Cyano-N-(3-ethoxy-propyl)-acetamide exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. Specifically, it has shown promise as a potential inhibitor of cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. These findings suggest its potential utility in developing anti-inflammatory agents, although further in vivo studies are required to validate these effects and assess toxicity profiles.

Another intriguing aspect of this compound is its role as a building block in the synthesis of more complex molecules. Researchers have utilized 2-Cyano-N-(3-ethoxy-propyl)-acetamide as an intermediate in the development of novel heterocyclic compounds with enhanced bioactivity. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of pyridine derivatives using this compound, which exhibited improved antimicrobial activity against drug-resistant bacterial strains.

Despite these promising developments, challenges remain in fully understanding the pharmacokinetic and pharmacodynamic properties of 2-Cyano-N-(3-ethoxy-propyl)-acetamide. Current research is focused on addressing these gaps, particularly in optimizing its bioavailability and target specificity. Collaborative efforts between chemists and biologists are essential to unlock the full potential of this compound in therapeutic applications.

In conclusion, 2-Cyano-N-(3-ethoxy-propyl)-acetamide (CAS: 15029-47-7) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Recent advancements in its synthesis, biological evaluation, and application as a synthetic intermediate highlight its potential for future drug development. Continued research efforts will be crucial in translating these findings into clinically relevant therapies.